Cas no 49855-91-6 ((S)-2-(((Benzyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoic acid)

• Product Name: (S)-2-(((Benzyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoic acid
• CAS No: 49855-91-6
• MF: C₁₇H₂₄N₂O₆
• MW: 352.382265090942
• MDL: MFCD01632076
• CID: 1026350
• PubChem ID: 7019789
• Update Time: 2025-11-01

(S)-2-(((Benzyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(((Benzyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoic acid
• Z-Dab(Boc)-OH
• (2S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(phenylmethoxycarbonylamino)butanoic acid
• (2S)-2-[(benzyloxycarbonyl)amino]-4-[(tert-butoxycarbonyl)amino]butanoic acid
• (2S)-2-{[(benzyloxy)carbonyl]amino}-4-[(tert-butoxycarbonyl)amino]butanoic acid
• (S)-4-[(tert-butyloxycarbonyl)-amino]-2-[(benzyloxycarbonyl)-amino]-butanoic acid
• 2-< N-(benzoxycarbonyl)amino> -4-< N-(tert-butoxycarbonyl)amino> -L-2,4-diaminobutyric acid
• AK-65089
• ANW-73438
• CTK8C4888
• KB-210848
• L-2-benzyloxycarbon
• SureCN1021719
• (2S)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-[[(phenylmethoxy)carbonyl]amino]butanoic acid
• SCHEMBL1021719
• DTXSID70427169
• CS-0132699
• ONDKXCQPYFHZPA-ZDUSSCGKSA-N
• (2S)-2-{[(benzyloxy)carbonyl]amino}-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
• ZBA85591
• L-2-Benzyloxycarbonylamino-4-tert-butyloxycarbonylamino-butyric acid
• DB-362403
• AKOS015893073
• (S)-2-(((Benzyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoicacid
• MFCD01632076
• 49855-91-6
• N-CBZ-N'-BOC-L-2,4-DIAMINOBUTYRIC ACID
• DS-15723
• D82336

• MDL： MFCD01632076
• Inchi： 1S/C17H24N2O6/c1-17(2,3)25-15(22)18-10-9-13(14(20)21)19-16(23)24-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,22)(H,19,23)(H,20,21)/t13-/m0/s1
• InChI Key： ONDKXCQPYFHZPA-ZDUSSCGKSA-N
• SMILES： O(C(NCC[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 352.16352
• Monoisotopic Mass: 352.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.213
• PSA: 113.96

Additional information on (S)-2-(((Benzyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoic acid

Compound Introduction: (S)-2-(((Benzyloxycarbonyl)amino)-4-((tert-butoxycarbonylamino)butanoic acid) and CAS No. 49855-91-6

(S)-2-(((Benzyloxycarbonyl)amino)-4-((tert-butoxycarbonylamino)butanoic acid), with the CAS number 49855-91-6, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules known as protected amino acids, which are widely utilized in the synthesis of peptides, proteins, and other biologically active molecules. The presence of both benzyloxy and tert-butoxycarbonyl protective groups makes it a particularly valuable intermediate in the construction of complex molecular architectures.

The structural features of this compound are critical for its role in synthetic chemistry. The benzyloxy group provides stability to the amino group, preventing unwanted side reactions such as racemization or deprotection under harsh conditions. On the other hand, the tert-butoxycarbonyl (Boc) group offers similar protective capabilities but is often preferred in situations where stronger basic conditions are required. This dual protection strategy allows chemists to selectively deprotect one group while maintaining the integrity of the other, enabling precise control over synthetic pathways.

In recent years, there has been a growing interest in the development of novel methodologies for peptide synthesis, particularly those that enhance efficiency and reduce costs. (S)-2-(((Benzyloxycarbonyl)amino)-4-((tert-butoxycarbonylamino)butanoic acid) has emerged as a key intermediate in several innovative synthetic strategies. For instance, its use in solid-phase peptide synthesis (SPPS) has been explored for the preparation of complex peptidomimetics. These peptidomimetics are designed to mimic the biological activity of natural peptides while exhibiting improved pharmacokinetic properties.

The importance of this compound is further underscored by its application in the development of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, and many successful drugs on the market are enzyme inhibitors. The structural motif present in (S)-2-(((Benzyloxycarbonyl)amino)-4-((tert-butoxycarbonylamino)butanoic acid) allows for the precise targeting of specific enzymatic active sites. By carefully modifying this scaffold, researchers can develop inhibitors with high selectivity and potency against a wide range of therapeutic targets.

The compound's utility extends beyond peptide synthesis and enzyme inhibition. It has also been utilized in the development of novel materials with applications in drug delivery systems. For example, its incorporation into polymeric matrices can enhance the controlled release of therapeutic agents, improving treatment efficacy and reducing side effects. This approach is particularly relevant in the context of targeted therapy, where precise control over drug release is essential for maximizing therapeutic outcomes.

The latest research highlights several innovative applications of (S)-2-(((Benzyloxycarbonyl)amino)-4-((tert-butoxycarbonylamino)butanoic acid). One notable study demonstrated its use in the synthesis of peptidomimetics that exhibit enhanced stability against enzymatic degradation. This advancement is particularly significant for drugs that require prolonged circulation times within the body to achieve their desired therapeutic effect. Another study focused on its role in developing protease inhibitors, which are critical for treating various diseases, including HIV and cancer.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Researchers have explored its use as a building block for designing novel polymers with unique properties. These polymers exhibit enhanced biocompatibility and mechanical strength, making them suitable for biomedical applications such as tissue engineering and drug delivery systems. The versatility of (S)-2-(((Benzyloxycarbonyl)amino)-4-((tert-butoxycarbonylamino)butanoic acid) underscores its importance as a multifunctional intermediate in both chemistry and biology.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of both protective groups necessitates precise control over reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient routes to (S)-2-(((Benzyloxycarbonyl)amino)-4-((tert-butoxycarbonylب-amino>)butanoic acid), including asymmetric synthesis techniques that allow for enantioselective production.

The demand for high-quality intermediates like (S)-2-(((<б Benzyloxyб>)carбonyl)aбmino)-4-((б Tert-butoxycarbб-onylб>)aбmino)bбutanoic aciбd continues to grow as research in pharmaceuticals and biotechnology progresses. Its versatility and reliability make it an indispensable tool for chemists and biologists working on cutting-edge therapeutics and materials. As new applications are discovered, it is likely that this compound will play an even greater role in advancing scientific innovation.